Cas no 2034270-55-6 (N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide)

• Product Name: N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide
• CAS No: 2034270-55-6
• MF: C₁₆H₁₃N₃OS
• MW: 295.3589
• CID: 5347568
• Update Time: 2023-11-21

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-thiophen-2-ylpyridin-3-yl)methyl]pyridine-4-carboxamide
• N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)isonicotinamide
• N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide

• Inchi： 1S/C16H13N3OS/c20-16(13-3-5-17-6-4-13)19-10-12-8-14(11-18-9-12)15-2-1-7-21-15/h1-9,11H,10H2,(H,19,20)
• InChI Key： NQGMCSJTIFLDHX-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])N=C([H])C(=C1[H])C([H])([H])N([H])C(C1C([H])=C([H])N=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides